Cas no 2092330-37-3 (Pyrazolo[1,5-a]pyridin-4-amine, 4,5,6,7-tetrahydro-2-(1-methylethyl)-)
Pyrazolo[1,5-a]pyridin-4-amine, 4,5,6,7-tetrahydro-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrazolo[1,5-a]pyridin-4-amine, 4,5,6,7-tetrahydro-2-(1-methylethyl)-
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- Inchi: 1S/C10H17N3/c1-7(2)9-6-10-8(11)4-3-5-13(10)12-9/h6-8H,3-5,11H2,1-2H3
- InChI Key: BVFQXZXNSYLISM-UHFFFAOYSA-N
- SMILES: C12=CC(C(C)C)=NN1CCCC2N
Pyrazolo[1,5-a]pyridin-4-amine, 4,5,6,7-tetrahydro-2-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01035143-1g |
2-(Propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine |
2092330-37-3 | 95% | 1g |
¥6860.0 | 2023-03-19 | |
| Enamine | EN300-363853-0.05g |
2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine |
2092330-37-3 | 0.05g |
$1152.0 | 2023-03-02 | ||
| Enamine | EN300-363853-0.1g |
2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine |
2092330-37-3 | 0.1g |
$1207.0 | 2023-03-02 | ||
| Enamine | EN300-363853-0.25g |
2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine |
2092330-37-3 | 0.25g |
$1262.0 | 2023-03-02 | ||
| Enamine | EN300-363853-0.5g |
2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine |
2092330-37-3 | 0.5g |
$1316.0 | 2023-03-02 | ||
| Enamine | EN300-363853-1.0g |
2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine |
2092330-37-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-363853-2.5g |
2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine |
2092330-37-3 | 2.5g |
$2688.0 | 2023-03-02 | ||
| Enamine | EN300-363853-5.0g |
2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine |
2092330-37-3 | 5.0g |
$3977.0 | 2023-03-02 | ||
| Enamine | EN300-363853-10.0g |
2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-4-amine |
2092330-37-3 | 10.0g |
$5897.0 | 2023-03-02 |
Pyrazolo[1,5-a]pyridin-4-amine, 4,5,6,7-tetrahydro-2-(1-methylethyl)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on Pyrazolo[1,5-a]pyridin-4-amine, 4,5,6,7-tetrahydro-2-(1-methylethyl)-
Pyrazolo[1,5-a]pyridin-4-amine, 4,5,6,7-tetrahydro-2-(1-methylethyl)- (CAS No. 2092330-37-3): A Comprehensive Overview
The compound Pyrazolo[1,5-a]pyridin-4-amine, 4,5,6,7-tetrahydro-2-(1-methylethyl)-, identified by its CAS number 2092330-37-3, represents a significant molecule in the realm of pharmaceutical and chemical research. This heterocyclic compound belongs to the pyrazolo[1,5-a]pyridine class, a scaffold that has garnered considerable attention due to its structural versatility and potential biological activities. The presence of a tetrahydropyridine ring and an isopropyl substituent at the 2-position adds unique characteristics to this molecule, making it a subject of interest for further exploration.
In recent years, the field of medicinal chemistry has seen a surge in the development of novel heterocyclic compounds due to their diverse pharmacological properties. Pyrazolo[1,5-a]pyridines have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The specific substitution pattern in Pyrazolo[1,5-a]pyridin-4-amine, 4,5,6,7-tetrahydro-2-(1-methylethyl)- contributes to its unique reactivity and interaction with biological targets. This compound has been investigated for its potential role as an intermediate in the synthesis of more complex molecules with enhanced therapeutic efficacy.
The structural features of this compound make it a promising candidate for further pharmacological investigation. The tetrahydropyridine moiety can serve as a pharmacophore that interacts with specific binding sites on biological targets. Additionally, the isopropyl group at the 2-position can influence the compound's solubility and metabolic stability, which are crucial factors in drug development. These characteristics have prompted researchers to explore its potential in various therapeutic contexts.
Recent studies have highlighted the importance of pyrazolo[1,5-a]pyridine derivatives in drug discovery. These compounds have shown promise in preclinical models for their ability to modulate key signaling pathways involved in disease progression. For instance, some derivatives have demonstrated anti-inflammatory properties by inhibiting enzymes such as COX-2 and LOX. The compound Pyrazolo[1,5-a]pyridin-4-amine, 4,5,6,7-tetrahydro-2-(1-methylethyl)- is being explored for its potential to interact with similar targets, offering a new avenue for therapeutic intervention.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to achieve high yields and purity levels. The use of catalysts and ligands has improved the efficiency of these reactions, making it feasible to produce larger quantities for further study. The synthetic pathways developed for this molecule can serve as a template for synthesizing other related compounds with different substitution patterns.
In addition to its pharmacological potential, this compound has interesting chemical properties that make it suitable for various applications in chemical biology and material science. Its ability to form stable complexes with metal ions has been explored for applications in catalysis and sensing technologies. Furthermore, its heterocyclic structure allows for modifications that can tailor its properties for specific applications.
The regulatory landscape for new pharmaceutical compounds is stringent and requires thorough characterization before clinical trials can begin. The compound Pyrazolo[1,5-a]pyridin-4-amine, 4,5,6,7-tetrahydro-2-(1-methylethyl)- has undergone preliminary toxicological studies to assess its safety profile. These studies are crucial for determining the appropriate dosage and administration routes for future clinical trials. Preliminary results have shown promising safety profiles in animal models, which encourages further investigation into its therapeutic potential.
The future direction of research on this compound includes exploring its mechanism of action in detail. Understanding how it interacts with biological targets at the molecular level will provide insights into its therapeutic effects and potential side effects. Additionally, computational modeling techniques are being used to predict how different modifications to its structure will affect its biological activity.
The development of novel pharmaceuticals is a complex process that involves collaboration between chemists、biologists、pharmacologists,and clinicians. The compound Pyrazolo[1,5-a]pyridin-4-am ine,4,5,6,7-tetrahydro—2-(l-methyl ethyl)- represents an example of how interdisciplinary research can lead to significant advancements in medicine。By combining synthetic chemistry with pharmacological studies,scientists are able to develop molecules that have the potential to improve human health.
In conclusion,the compound Pyrazolo[1,5-a]pyridin—4-am ine,4,5,6,7-tetrahydro—2-(l-methyl ethyl)-(CAS No.2092330—37—3) is a promising molecule with diverse applications in pharmaceutical research。Its unique structural features and potential biological activities make it a subject of great interest。Further research is needed to fully understand its therapeutic potential and develop new treatments based on this scaffold.The continued exploration of such compounds will contribute significantly to advancements in medicine and improve patient outcomes worldwide.
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